Cas no 24370-22-7 (4-nitro-1H-1,3-benzodiazol-2-amine)

• Product Name: 4-nitro-1H-1,3-benzodiazol-2-amine
• CAS No: 24370-22-7
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD02956373
• CID: 240596
• PubChem ID: 4225804
• Update Time: 2025-04-19

4-nitro-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,7-nitro-
• 4-Nitro-1H-benzimidazol-2-amine
• 2-amino-4-nitro-1H-benzimidazole
• 2-amino-4-nitro-benzenesulfonic acid
• 2-amino-4-nitrobenzimidazole
• 2-Amino-4-nitro-benzolsulfonsaeure
• 3-nitroaniline-6-s
• 3-nitroaniline-6-sulfonic acid
• 4-nitro-1(3)H-benzimidazol-2-ylamine
• 4-NITRO-2-AMINOBENZENESULFONIC ACID
• 4-Nitro-2-amino-benzolsulfonsaeure
• 5-Nitro-anilin-sulfonsaeure-(2)
• AC1L3K1O
• AC1Q6WP1
• AG-E-72006
• AR-1D8383
• Benzenesulfonic acid,2-amino-4-nitro-
• CTK4F3348
• 4-nitro-1H-1,3-benzodiazol-2-amine
• XESOPFLAXBXTSQ-UHFFFAOYSA-N
• Z1216815976
• F53017
• MFCD02956373
• 7-nitro-1H-1,3-benzodiazol-2-amine
• 7-Nitro-1H-benzo[d]imidazol-2-amine
• 4-Nitro-1H-benzo[d]imidazol-2-amine
• SY252986
• SCHEMBL837903
• 7-nitro-1H-benzoimidazol-2-ylamine
• CS-0529965
• 24370-22-7
• 2-Amino-4-nitro-1H-benzo[d]imidazole
• 1H-benzimidazol-2-amine, 7-nitro-
• EN300-3002313
• XH0129
• 1H-Benzimidazol-2-amine,4-nitro-(9CI)
• AP-044/15268054

• MDL： MFCD02956373
• Inchi： 1S/C7H6N4O2/c8-7-9-4-2-1-3-5(11(12)13)6(4)10-7/h1-3H,(H3,8,9,10)
• InChI Key： XESOPFLAXBXTSQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1N=C(N)N2)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 1

Experimental Properties

• PSA: 97.84